Cas no 103437-27-0 (3H-benzo[cd]azulene-3,5(4H)-dione)

• Product name: 3H-benzo[cd]azulene-3,5(4H)-dione
• CAS No: 103437-27-0
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• CID: 1137028
• PubChem ID: 190540

3H-benzo[cd]azulene-3,5(4H)-dione Chemical and Physical Properties

Names and Identifiers

• 3H-benzo[cd]azulene-3,5(4H)-dione
• DTXSID40908410
• 3H-Benz(cd)azulene-3,5(4H)-dione
• 103437-27-0

• Inchi： InChI=1S/C13H8O2/c14-11-7-12(15)10-6-5-8-3-1-2-4-9(11)13(8)10/h1-6H,7H2
• InChI Key： JKJWCQLRKXTMMG-UHFFFAOYSA-N
• SMILES： C1C(=O)C2=C3C(=CC=CC=C3C1=O)C=C2

Computed Properties

• Exact Mass: 196.05244
• Monoisotopic Mass: 196.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 34.14